4-(1-Amino-2-methylpropan-2-yl)oxan-4-ol

• IUPAC Name: 4-(1-amino-2-methylpropan-2-yl)oxan-4-ol
• InChI: InChI=1S/C9H19NO2/c1-8(2,7-10)9(11)3-5-12-6-4-9/h11H,3-7,10H2,1-2H3
• InChI Key: MEFRXXONOGQJQI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)C1(CCOCC1)O
• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol
• CAS No.: 1538916-21-0

Description

4-(1-Amino-2-methylpropan-2-yl)oxan-4-ol is a useful research compound. Its molecular formula is C9H19NO2 and its molecular weight is 173.256. The purity is usually 95%.
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Scientific Research Applications

Biofuel Production

• Anaerobic Biofuel Production : A study by Bastian et al. (2011) highlighted the use of engineered ketol-acid reductoisomerase and alcohol dehydrogenase in Escherichia coli for the anaerobic production of 2-methylpropan-1-ol (isobutanol), a biofuel. The pathway modification enabled 100% theoretical yield under anaerobic conditions.

Polymer Science

• Photopolymerization : Guillaneuf et al. (2010) Guillaneuf et al. (2010) developed an alkoxyamine bearing a chromophore group for photoiniferter applications. This compound, related to the chemical structure of interest, showed potential in nitroxide-mediated photopolymerization.

Medicinal Chemistry

• Synthesis and Antibacterial Screening : Mali et al. (2019) Mali et al. (2019) synthesized a compound involving 2-amino-2-methylpropan-1-ol, demonstrating moderate antibacterial activity and potential for medicinal applications.

Organometallic Chemistry

• Synthesis of Novel Boracycles : Baum et al. (2006) Baum et al. (2006) investigated the reaction of 2-amino-2-methylpropan-1-ol with borane methyl sulfide, leading to unexpected polycyclic structures, useful in advanced organometallic chemistry.

Organic Chemistry

• Mannich Reactions : Schmidt et al. (2000) Schmidt et al. (2000) explored the condensation of resorcarenes with various amino alcohols, including derivatives of 2-amino-2-methylpropan-1-ol, for the synthesis of complex organic compounds.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards. Specific hazard statements associated with this compound include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures should be taken when handling this compound, including avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).